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Compound of Interest

Compound Name: BLACK MICA (biotite)

Cat. No.: B1168459

An In-depth Technical Guide for the Preliminary Identification of Black Mica in Rock Samples

Introduction

Black mica is a general term for dark-colored mica minerals, with biotite being the most
common and widespread.[1][2] Biotite is a phyllosilicate mineral, meaning it has a sheet-like
structure.[1] It is a solid solution series between the iron-rich endmember annite and the
magnesium-rich endmember phlogopite.[2] The general chemical formula for biotite is
K(Mg,Fe)sAlISizO10(OH)2.[1] This mineral is a ubiquitous component of many igneous and
metamorphic rocks, including granites, diorites, schists, and gneisses.[1][2][3] Accurate
identification of black mica is crucial for petrological studies and understanding the geological
history of rocks. This guide provides a comprehensive overview of the preliminary identification
of black mica, focusing on biotite, and details the experimental protocols for confirmatory
analysis.

Preliminary Identification: Physical and Optical
Properties

Initial identification of black mica in hand specimens can be performed by observing its distinct
physical properties.

Macroscopic Identification
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In rock samples, biotite typically appears as shiny, black, or dark brown flakes.[4] Large "books"
of biotite crystals can be found in coarse-grained igneous rocks like pegmatites.[4] The key
distinguishing features are its perfect basal cleavage, allowing it to be easily split into thin,
flexible sheets, and its vitreous to pearly luster.[1][3][5]

Distinguishing from Similar Minerals

Biotite can be confused with other dark minerals like hornblende and tourmaline. However,
hornblende has two cleavage directions at approximately 60° and 120° and does not flake into
sheets.[6][7] Tourmaline is harder than biotite and lacks its characteristic perfect cleavage.[6]
Stilpnomelane is another similar mineral, but its flakes are brittle, unlike the flexible sheets of
biotite.[4]

Confirmatory Laboratory Techniques

For unambiguous identification, laboratory analysis is required. The following techniques are
commonly employed.

Optical Microscopy (Petrographic Analysis)

In a thin section under a petrographic microscope, biotite exhibits several characteristic optical
properties. It is typically pleochroic, with colors ranging from yellow to brown and green.[2][6] It
displays high birefringence, though the interference colors can be masked by its own dark
color.[6][8][9] A key diagnostic feature is its "bird's eye" or pebbly extinction pattern, which
appears as a mottled or wavy texture as the mineral goes into extinction under cross-polarized
light.[2][6][8]

X-Ray Diffraction (XRD)

X-ray diffraction is a powerful technique for identifying minerals based on their crystal structure.
A powdered sample of the rock is irradiated with X-rays, and the resulting diffraction pattern is
unique to the minerals present. Biotite, being a monoclinic crystal, produces a characteristic set
of diffraction peaks corresponding to specific d-spacing values.[10]

Scanning Electron Microscopy with Energy-Dispersive
X-ray Spectroscopy (SEM-EDS)
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SEM provides high-magnification images of the mineral's morphology, which for biotite is
typically lamellar or plate-like.[11] Coupled with EDS, this technique allows for elemental
analysis of the mineral. The presence of significant peaks for silicon (Si), aluminum (Al),
potassium (K), iron (Fe), and magnesium (Mg) in the EDS spectrum confirms the identity of
biotite.[10]

Experimental Protocols
Petrographic Thin Section Analysis

o Sample Preparation: A thin slice of the rock sample is cut and mounted on a glass slide. It is
then ground down to a standard thickness of 30 micrometers, at which point most minerals
become transparent. The thin section is then polished.

e Microscopic Examination (Plane-Polarized Light - PPL):

o Observe the mineral's color and pleochroism by rotating the stage. Biotite will change
color, typically from a lighter to a darker shade of brown or green.[6]

o Note the habit (form) of the mineral, which is often tabular or flaky for biotite.[6]
o Observe the cleavage, which is perfect in one direction for biotite.[2][6]
e Microscopic Examination (Cross-Polarized Light - XPL):

o Determine the birefringence by observing the interference colors. Biotite typically shows
bright second to third-order colors, although they can be masked by the mineral's natural
color.[2][6]

o Observe the extinction. Biotite has parallel to near-parallel extinction. A key feature to look
for is the "bird's eye" extinction, a mottled texture seen as the mineral approaches its
extinction position.[2][8]

X-Ray Diffraction (XRD) Analysis

o Sample Preparation: A representative portion of the rock sample containing the black mica is
crushed and ground into a fine, homogeneous powder, typically to a particle size of less than
10 micrometers.
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o Sample Mounting: The powder is packed into a sample holder, ensuring a flat, smooth
surface.

o Data Acquisition:
o The sample is placed in an X-ray diffractometer.

o The sample is irradiated with monochromatic X-rays (commonly Cu Ka radiation) over a
specific range of 20 angles (e.g., 5° to 70°).

o The intensity of the diffracted X-rays is recorded at different angles.

o Data Analysis: The resulting diffractogram (a plot of intensity vs. 20) is analyzed. The
positions of the diffraction peaks are used to calculate the d-spacing values using Bragg's
Law. These d-spacing values are then compared to a database of known minerals (e.g., the
JCPDS-ICDD database) to identify biotite.[10]

SEM-EDS Analysis

o Sample Preparation: A small fragment of the rock or a polished thin section is mounted on an
SEM stub using conductive adhesive. If the sample is not inherently conductive, it must be
coated with a thin layer of a conductive material, such as carbon or gold, to prevent charging
under the electron beam.[12]

e SEM Imaging:
o The sample is placed in the SEM chamber, and a high vacuum is created.
o Afocused beam of electrons is scanned across the sample's surface.

o Backscattered electron (BSE) images are generated. In BSE images, heavier elements
appear brighter, which can help in locating minerals of interest. The characteristic platy
morphology of mica can also be identified.[13]

o EDS Analysis:

o The electron beam is focused on the identified biotite grain.
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o The interaction of the electron beam with the sample generates characteristic X-rays.

o The EDS detector measures the energy and intensity of these X-rays, producing a
spectrum.

o The peaks in the spectrum correspond to the elements present in the mineral, and their
heights are proportional to their concentration.[12] The presence of Si, Al, K, Fe, and Mg
confirms the mineral as biotite.[10]

Data Presentation

ble 1: Physical and Onfical ies of Bioti

Property Description
Color Black, dark brown, dark green[1][3]
Luster Vitreous to pearly[3][5]
Perfect basal cleavage in one direction, splits
Cleavage . . .
into thin, flexible sheets[3][5]
Hardness (Mohs) 2.5 - 3.0[1][3]
Streak White or gray[1][8]
Crystal System Monoclinic[1]
] Strong, typically in shades of yellow, brown, and
Pleochroism

green[2][6]

o High (up to 3rd order colors), often masked by
Birefringence }
mineral color[2][8]

Parallel or near-parallel; characteristic "bird's
eye" extinction[2][6][8]

Extinction

Table 2: Characteristic X-ray Diffraction Peaks for Biotite
(Cu Ka radiation)
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20 (degrees) d-spacing (A) Relative Intensity
~8.8 ~10.0 Strong

~17.7 ~5.0 Medium

~26.7 ~3.34 Strong

~35.8 ~2.50 Medium

~45.5 ~1.99 Medium-Weak
~60.0 ~1.54 Medium

(Note: Exact peak positions and intensities can vary depending on the specific chemical

composition of the biotite sample.)

Table 3: Typical Elemental Composition of Biotite from

EDS Analysis (Weight %)

Element Weight % Range
o) 35-45

Si 15-20

Al 5-10

K 5-10

Fe 10-25

Mg 0-15

(Note: These are approximate ranges and can vary significantly based on the position of the

biotite in the annite-phlogopite solid solution series.)

Visualization

Workflow for the Identification of Black Mica
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Workflow for Black Mica Identification
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Caption: Workflow for Black Mica Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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